Cas no 25680-86-8 (1,4-dimethoxybutan-2-one)

• Product Name: 1,4-dimethoxybutan-2-one
• CAS No: 25680-86-8
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• MDL: MFCD16820073
• CID: 287619
• PubChem ID: 266914
• Update Time: 2025-04-19

1,4-dimethoxybutan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,1,4-dimethoxy-
• 1,4-dimethoxybutan-2-one
• 1,3-Butadiene, 1,4-dimethoxy-
• 1,4-dimethoxy-1,3-butadiene
• 1,4-dimethoxy-2-butanone
• 1,4-Dimethoxy-buta-1,3-dien
• 1,4-dimethoxy-buta-1,3-diene
• 1,4-Dimethoxy-butan-2-on
• 1,4-dimethoxy-butan-2-one
• 1.4-Dimethoxy-buta-1.3-dien
• CTK0I7648
• SCHEMBL4702066
• NSC-105799
• DTXSID10948565
• WDVLUEIBBKAGNQ-UHFFFAOYSA-N
• NCIOpen2_002137
• AKOS017478196
• ghl.PD_Mitscher_leg0.750
• EN300-211120
• 25680-86-8
• Z992968820
• NSC105799

• MDL： MFCD16820073
• Inchi： 1S/C6H12O3/c1-8-4-3-6(7)5-9-2/h3-5H2,1-2H3
• InChI Key： WDVLUEIBBKAGNQ-UHFFFAOYSA-N
• SMILES： O(C)CCC(COC)=O

Computed Properties

• Exact Mass: 132.07866
• Monoisotopic Mass: 132.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 0.961
• Boiling Point: 184.2°Cat760mmHg
• Flash Point: 55.2°C
• Refractive Index: 1.4
• PSA: 35.53
• LogP: 0.23840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides